N-methyl-4-(p-formylstyryl)pyridinium methosulfate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-methyl-4-(p-formylstyryl)pyridinium methosulfate” is a chemical compound with the CAS number 124861-47-8 . It is also known as “N-METHYL-4-(P-FORMYLSTYRYL)-PYRIDINIUM METHYLSULFATE” and has the molecular formula C16H17NO5S . This compound is a water-soluble, photocrosslinkable polymer and is commercially used for making screen-printing emulsions for direct and direct/indirect methods .
Physical and Chemical Properties Analysis
“this compound” is a water-soluble, photocrosslinkable polymer . More detailed physical and chemical properties are not provided in the search results.Mechanism of Action
“N-methyl-4-(p-formylstyryl)pyridinium methosulfate” is a cationic dye that can form a crosslinked network. The crosslinking results in the formation of a hydrogel, which can absorb large amounts of water.
Safety and Hazards
The safety data sheet for “N-methyl-4-(p-formylstyryl)pyridinium methosulfate” advises avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Future Directions
Properties
CAS No. |
124861-47-8 |
---|---|
Molecular Formula |
C5H5FN2O |
Molecular Weight |
0 |
Synonyms |
N-methyl-4-(p-formylstyryl)pyridinium methosulfate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.